4-({4-[5-(Cyclopentylamino)-6-(3-methylphenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: N-(4-chloro-2-fluorophenyl)-2-[2-(4-fluorophenyl)-6-methylpyrimidin-4-yl]oxyacetamide
• InChI: InChI=1S/C19H14ClF2N3O2/c1-11-8-18(25-19(23-11)12-2-5-14(21)6-3-12)27-10-17(26)24-16-7-4-13(20)9-15(16)22/h2-9H,10H2,1H3,(H,24,26)
• InChI Key: CEYOINDRJDUARI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2=CC=C(C=C2)F)OCC(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C19H14ClF2N3O2
• Molecular Weight: 389.8 g/mol

Description

The compound “4-({4-[5-(Cyclopentylamino)-6-(3-methylphenyl)imidazo[2,1-b][1,3,4]thiadiazol-2-yl]piperazin-1-yl}methyl)benzonitrile” is a complex organic molecule. It is not intended for human or veterinary use and is for research use only.

Molecular Structure Analysis

The compound contains an imidazo[2,1-b][1,3,4]thiadiazole (ITD) ring, which is a fused, planar aromatic heterocyclic system consisting of four heteroatoms with a bridgehead nitrogen atom.

Scientific Research Applications

Synthesis and Biological Activity of Imidazo[1,2-a]pyridines

New imidazo[1,2-a]pyridines were synthesized as potential antiulcer agents, focusing on their antisecretory and cytoprotective properties. Although they showed limited antisecretory activity, some compounds demonstrated significant cytoprotective effects, highlighting their potential in drug discovery for gastrointestinal protection (Starrett et al., 1989).

Antiproliferative Activity of Imidazo[2,1-b][1,3,4]thiadiazole Derivatives

A series of imidazo[2,1-b][1,3,4]thiadiazole derivatives showed promising antiproliferative activity against cancer cells. Their mechanism of action includes inducing cytotoxicity through the activation of the extrinsic pathway of apoptosis, offering insights into new cancer therapies (Kumar et al., 2014).

Antimicrobial and Antiviral Activities

Several studies have synthesized and evaluated the antimicrobial and antiviral activities of imidazo[2,1-b][1,3,4]thiadiazole derivatives. Compounds with specific substitutions demonstrated potent activities against a range of bacterial and viral pathogens, suggesting their potential as antimicrobial and antiviral agents (Abdelall, 2009), (Reddy et al., 2013).

Anti-HIV Activity

The development of new heterocyclic systems has led to compounds with anti-HIV activity, showcasing the potential of these chemical structures in contributing to the fight against HIV/AIDS (Brukštus et al., 2000).

Anticancer and Antioxidant Evaluation

The synthesis of novel 1,3,4-thiadiazole derivatives has been aimed at evaluating their potential anticancer and antioxidant activities. These studies offer a foundation for the development of new therapeutic agents with improved efficacy against cancer and oxidative stress (Hamama et al., 2013).

Future Directions

The compound and its derivatives could be further explored for their potential applications in various fields, such as antimycobacterial agents or in the field of optoelectronics/photonics.